![molecular formula C18H19ClN2O5 B4168090 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide](/img/structure/B4168090.png)
2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide
Overview
Description
2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It is a selective agonist of the ghrelin receptor and is used in scientific research for its potential therapeutic benefits.
Mechanism of Action
2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide works by binding to the ghrelin receptor, which stimulates the release of growth hormone. This results in increased levels of insulin-like growth factor 1 (IGF-1) and growth hormone in the body, which can lead to increased muscle mass, bone density, and improved cognitive function.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide can increase lean body mass and bone mineral density in both healthy and elderly individuals. It has also been shown to improve cognitive function in elderly individuals and to reduce muscle wasting in patients with chronic kidney disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide in scientific research is its ability to stimulate the release of growth hormone without the need for injections. However, limitations include the potential for side effects and the need for further research to fully understand its therapeutic potential.
Future Directions
Future research on 2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide could focus on its potential use in treating conditions such as osteoporosis, muscle wasting, and cognitive decline. Additionally, further studies could investigate its potential as an anti-aging therapy and its effects on other physiological processes in the body.
Scientific Research Applications
2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide has been studied for its potential therapeutic benefits in a variety of conditions, including growth hormone deficiency, osteoporosis, and muscle wasting. It has also been studied for its potential use in anti-aging therapies and for improving cognitive function.
properties
IUPAC Name |
2-(4-chloro-3,5-dimethylphenoxy)-N-(4-methoxy-2-nitrophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O5/c1-10-7-14(8-11(2)17(10)19)26-12(3)18(22)20-15-6-5-13(25-4)9-16(15)21(23)24/h5-9,12H,1-4H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKFCWXTMAXTNW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OC(C)C(=O)NC2=C(C=C(C=C2)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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